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Compound of Interest

Compound Name: 2-Methoxypropanoic acid

Cat. No.: B1208107

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypropanoic acid, with a CAS number of 4324-37-2, is a carboxylic acid derivative
that holds interest within the scientific community, particularly in the realms of organic synthesis
and as a potential building block in drug discovery. Its structure, featuring a methoxy group on
the alpha-carbon relative to the carboxylic acid, imparts specific chemical properties that make
it a versatile reagent. This technical guide provides a comprehensive overview of 2-
methoxypropanoic acid, including its physicochemical properties, synthesis, analytical
methods, and potential applications in drug development, with a focus on presenting data in a
clear and accessible format for scientific professionals.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 2-methoxypropanoic
acid is presented below. This data is essential for its handling, characterization, and use in
experimental settings.

Table 1: Physicochemical Properties of 2-Methoxypropanoic Acid

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1208107?utm_src=pdf-interest
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://www.benchchem.com/product/b1208107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 4324-37-2 [1]
Molecular Formula C4HsOs [1]
Molecular Weight 104.10 g/mol [1]
IUPAC Name 2-methoxypropanoic acid [1]
Synonyms 2-Methoxypropionic acid [1]
Appearance Colorless oil [2]
Density 1.085 g/cm3
Boiling Point 199 °C
Flash Point 87 °C
pKa 3.59 + 0.10 (Predicted)

Table 2: Spectroscopic Data for 2-Methoxypropanoic Acid
Spectrum Type Data Reference

1H NMR

(CDs0OD): 6 3.67 (g, 1H), 3.33
(s, 3H), 1.33 ppm (d, 3H)

[2]

13C NMR

Data available on PubChem

[1]

Infrared (IR)

Data available on PubChem

[1]

Mass Spectrometry (MS)

Top Peak (m/z): 59, 2nd
Highest: 31, 3rd Highest: 29

[1]

Synthesis and Purification
Synthesis Protocol

A common method for the synthesis of 2-methoxypropanoic acid involves the nucleophilic

substitution of a 2-halopropanoic acid with a methoxide source. A detailed experimental

protocol is as follows:
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Experimental Protocol: Synthesis of 2-Methoxypropanoic Acid[2]

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a
nitrogen atmosphere, dissolve 2-bromopropionic acid (19.6 mmol) in methanol (5 mL).

» Reagent Addition: Slowly add a methanolic solution of 25% sodium methanolate (16 mL)
dropwise to the stirring solution.

e Reaction Conditions: Heat the reaction mixture to 50 °C and allow it to react overnight while
maintaining the nitrogen atmosphere.

o Workup:

o After the reaction is complete, concentrate the solution under reduced pressure using a
rotary evaporator.

o Adjust the pH of the residue to 1 with 1N agueous hydrochloric acid.
o Perform three extractions with ethyl acetate (70 mL, 25 mL, and 10 mL).
o Combine the organic phases.
* Isolation:
o Dry the combined organic phases with anhydrous sodium sulfate.

o Filter the solution and concentrate it again under reduced pressure to yield 2-
methoxypropanoic acid as a colorless oil. This procedure has been reported to yield a
product of sufficient purity for direct use in subsequent reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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